Cas no 2157642-14-1 (1-(2-bromoethyl)-3-(methylsulfanyl)benzene)

1-(2-Bromoethyl)-3-(methylsulfanyl)benzene is a brominated aromatic compound featuring a methylsulfanyl substituent at the meta position. This versatile intermediate is particularly valuable in organic synthesis, where the reactive bromoethyl group facilitates further functionalization, such as nucleophilic substitution or cross-coupling reactions. The methylsulfanyl moiety enhances its utility in the preparation of sulfur-containing derivatives, including pharmaceuticals and agrochemicals. Its stable yet reactive nature makes it suitable for controlled transformations under mild conditions. The compound’s well-defined structure ensures reproducibility in synthetic applications, while its compatibility with a range of reagents underscores its adaptability in multi-step synthesis. Proper handling is advised due to its alkylating potential.

1-(2-bromoethyl)-3-(methylsulfanyl)benzene structure

2157642-14-1 structure

Product Name:1-(2-bromoethyl)-3-(methylsulfanyl)benzene

CAS No:2157642-14-1

MF:C₉H₁₁BrS

MW:231.152640581131

CID:5900478

PubChem ID:54420740

Update Time:2025-06-07

1-(2-bromoethyl)-3-(methylsulfanyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-(2-bromoethyl)-3-(methylsulfanyl)benzene
- 2157642-14-1
- EN300-1920752
- Inchi： 1S/C9H11BrS/c1-11-9-4-2-3-8(7-9)5-6-10/h2-4,7H,5-6H2,1H3
- InChI Key： QPTMEVYKKLZCOG-UHFFFAOYSA-N
- SMILES： BrCCC1C=CC=C(C=1)SC

Computed Properties

Exact Mass: 229.97648g/mol
Monoisotopic Mass: 229.97648g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 3
Complexity: 106
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 25.3Å²

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